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Compound of Interest

Compound Name: Methyl 2-methylnicotinate

Cat. No.: B140655 Get Quote

A Technical Guide to the Physical Properties of
Methyl 2-methylnicotinate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of Methyl 2-
methylnicotinate, a significant compound in synthetic chemistry and pharmaceutical

development. This document outlines its boiling point and density, supported by detailed

experimental protocols for their determination.

Core Physical Properties
Methyl 2-methylnicotinate is an ester derivative of nicotinic acid. At room temperature, it

presents as a colorless to yellow liquid. A summary of its key physical properties is presented

below.

Property Value Conditions Source

Boiling Point 102-104 °C at 10 mmHg [1]

Density 1.104 ± 0.06 g/cm³ Predicted [1]

Molecular Formula C₈H₉NO₂ - [2][3]

Molecular Weight 151.16 g/mol - [2][3]
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Experimental Protocols
Accurate determination of physical properties is crucial for the synthesis, purification, and

formulation of chemical compounds. The following sections detail the methodologies for

measuring the boiling point and density of Methyl 2-methylnicotinate.

Determination of Boiling Point at Reduced Pressure
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds that may decompose at their atmospheric boiling point,

determination at a reduced pressure is standard practice.

Methodology:

A simple distillation apparatus is assembled for this procedure.[4]

Apparatus Setup:

A round-bottom flask of appropriate size is charged with a small volume of Methyl 2-
methylnicotinate and a few boiling chips or a magnetic stir bar to ensure smooth boiling.

A distillation head is fitted to the flask, with a thermometer placed such that the top of the

bulb is level with the side arm leading to the condenser.

A condenser is attached to the distillation head and connected to a receiving flask.

The entire apparatus is connected to a vacuum pump, with a manometer placed in-line to

monitor the pressure.

Procedure:

The system is evacuated to the desired pressure (e.g., 10 mmHg).

The flask is gently heated in a heating mantle or oil bath.

The temperature is carefully monitored. The boiling point is recorded as the temperature at

which the vapor and liquid are in equilibrium, and a steady stream of distillate is collected

in the receiving flask.[4]
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It is critical to record the pressure at which the boiling point is measured.

Determination of Density
The density of a liquid is its mass per unit volume.

Methodology:

Mass Measurement:

An empty, dry graduated cylinder or pycnometer (density bottle) is weighed on an

analytical balance, and its mass is recorded.[5][6]

Volume Measurement:

A known volume of Methyl 2-methylnicotinate is carefully added to the graduated

cylinder. The volume is read from the bottom of the meniscus.[5] If using a pycnometer, it

is filled to its calibrated volume.

Final Mass Measurement:

The graduated cylinder or pycnometer containing the liquid is reweighed, and the mass is

recorded.[6]

Calculation:

The mass of the liquid is determined by subtracting the mass of the empty container from

the final mass.

The density is calculated by dividing the mass of the liquid by its volume.

For higher accuracy, it is recommended to perform the measurement multiple times and

calculate an average. The temperature at which the measurement is performed should

also be recorded, as density is temperature-dependent.[6]
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The logical flow for the experimental determination of the physical properties of Methyl 2-
methylnicotinate is illustrated below.

Physical Property Determination Workflow

Boiling Point Protocol Density Protocol

Obtain Sample of
Methyl 2-methylnicotinate

Boiling Point Determination Density Determination

Assemble Reduced Pressure
Distillation Apparatus

Weigh Empty
Graduated Cylinder

Evacuate System
to 10 mmHg

Heat Sample and
Record Boiling Temperature

K

Boiling Point:
102-104 °C @ 10 mmHg

Add Known Volume
of Sample

Reweigh Cylinder
with Sample

Calculate Density
(Mass/Volume)

L

Predicted Density:
1.104 g/cm³
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Caption: Workflow for the determination of boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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